5-(3,4-Dichlorophenyl)picolinic acid, 95%

• IUPAC Name: 5-(3,4-dichlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-9-3-1-7(5-10(9)14)8-2-4-11(12(16)17)15-6-8/h1-6H,(H,16,17)
• InChI Key: KYPHTSJGUPKXCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CN=C(C=C2)C(=O)O)Cl)Cl
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID80681371
• Molecular Weight: 268.09 g/mol
• CAS RN: 87789-80-8

Description

5-(3,4-Dichlorophenyl)picolinic acid (DCPPA) is an organic compound with the chemical formula C7H5Cl2NO2. It is a white crystalline solid which is soluble in water and ethanol. DCPPA is used in a variety of scientific research applications, including biochemical and physiological studies, and as a reagent in chemical synthesis.

Scientific Research Applications

5-(3,4-Dichlorophenyl)picolinic acid, 95% has been widely used in scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as 3,4-dichlorophenylacetic acid and 3,4-dichlorophenylalanine. It has also been used in the synthesis of various drugs, such as ibuprofen and naproxen. 5-(3,4-Dichlorophenyl)picolinic acid, 95% has also been used in biochemical and physiological studies, as it has been shown to have inhibitory effects on the activity of enzymes involved in the metabolism of carbohydrates and lipids.

Mechanism of Action

The mechanism of action of 5-(3,4-Dichlorophenyl)picolinic acid, 95% is not yet fully understood. However, it is believed that the compound binds to specific enzymes involved in the metabolism of carbohydrates and lipids, and inhibits their activity. This results in decreased levels of glucose and fatty acids in the bloodstream, which can lead to a range of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,4-Dichlorophenyl)picolinic acid, 95% have been studied in a variety of organisms. Studies have shown that the compound can decrease the levels of glucose and fatty acids in the bloodstream, which can lead to a decrease in body weight. In addition, 5-(3,4-Dichlorophenyl)picolinic acid, 95% has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of conditions such as arthritis and asthma. Finally, 5-(3,4-Dichlorophenyl)picolinic acid, 95% has been shown to have antioxidant effects, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

5-(3,4-Dichlorophenyl)picolinic acid, 95% has several advantages for use in lab experiments. The compound is relatively inexpensive and easy to synthesize, and has a wide range of applications. However, 5-(3,4-Dichlorophenyl)picolinic acid, 95% can be toxic if ingested, and should only be used in a laboratory setting.

Future Directions

The future of 5-(3,4-Dichlorophenyl)picolinic acid, 95% is promising. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. In addition, further research is needed to determine the potential therapeutic applications of 5-(3,4-Dichlorophenyl)picolinic acid, 95%, such as in the treatment of diabetes and obesity. Finally, further research is needed to determine the potential toxicity of 5-(3,4-Dichlorophenyl)picolinic acid, 95%, and to develop methods for its safe use in laboratory experiments.

Synthesis Methods

5-(3,4-Dichlorophenyl)picolinic acid, 95% can be synthesized from 3,4-dichlorobenzaldehyde and picolinic acid. The reaction between these two compounds is carried out in an aqueous solution of sodium hydroxide at a temperature of 80°C. The product is then isolated by filtration and crystallized from ethanol.